Cas no 138828-85-0 (N-cyclohexyl-2-(pyridin-3-yl)piperidine-1-carbothioamide)

N-Cyclohexyl-2-(pyridin-3-yl)piperidine-1-carbothioamide is a thiourea derivative featuring a piperidine core substituted with a pyridinyl group and a cyclohexylcarbothioamide moiety. This compound is of interest in medicinal chemistry and drug discovery due to its potential as a scaffold for modulating biological targets, particularly in central nervous system (CNS) research. The presence of both pyridine and thiourea functional groups may enhance binding affinity and selectivity toward specific receptors or enzymes. Its structural complexity allows for further derivatization, making it a versatile intermediate in the synthesis of pharmacologically active molecules. The compound's stability and synthetic accessibility further support its utility in exploratory research and lead optimization studies.

N-cyclohexyl-2-(pyridin-3-yl)piperidine-1-carbothioamide structure

138828-85-0 structure

Product Name:N-cyclohexyl-2-(pyridin-3-yl)piperidine-1-carbothioamide

CAS No:138828-85-0

MF:C₁₇H₂₅N₃S

MW:303.465502500534

CID:6049240

PubChem ID:5057682

Update Time:2025-05-30

N-cyclohexyl-2-(pyridin-3-yl)piperidine-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

- N-cyclohexyl-2-(pyridin-3-yl)piperidine-1-carbothioamide
- 1-Piperidinecarbothioamide, N-cyclohexyl-2-(3-pyridinyl)-
- AKOS021993295
- N-cyclohexyl-2-pyridin-3-ylpiperidine-1-carbothioamide
- Oprea1_477439
- F0836-0031
- AKOS001633297
- 138828-85-0
- Inchi： 1S/C17H25N3S/c21-17(19-15-8-2-1-3-9-15)20-12-5-4-10-16(20)14-7-6-11-18-13-14/h6-7,11,13,15-16H,1-5,8-10,12H2,(H,19,21)
- InChI Key： PQQACCVEEUMVHN-UHFFFAOYSA-N
- SMILES： N1(C(NC2CCCCC2)=S)CCCCC1C1=CC=CN=C1

Computed Properties

Exact Mass: 303.17691898g/mol
Monoisotopic Mass: 303.17691898g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 21
Rotatable Bond Count: 2
Complexity: 341
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 60.2Å²

Experimental Properties

Density: 1.15±0.1 g/cm3(Predicted)
Boiling Point: 445.3±55.0 °C(Predicted)
pka: 15.42±0.20(Predicted)

N-cyclohexyl-2-(pyridin-3-yl)piperidine-1-carbothioamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0836-0031-2μmol	N-cyclohexyl-2-(pyridin-3-yl)piperidine-1-carbothioamide	138828-85-0	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0836-0031-5μmol	N-cyclohexyl-2-(pyridin-3-yl)piperidine-1-carbothioamide	138828-85-0	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0836-0031-10μmol	N-cyclohexyl-2-(pyridin-3-yl)piperidine-1-carbothioamide	138828-85-0	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0836-0031-20μmol	N-cyclohexyl-2-(pyridin-3-yl)piperidine-1-carbothioamide	138828-85-0	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0836-0031-1mg	N-cyclohexyl-2-(pyridin-3-yl)piperidine-1-carbothioamide	138828-85-0	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0836-0031-2mg	N-cyclohexyl-2-(pyridin-3-yl)piperidine-1-carbothioamide	138828-85-0	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0836-0031-3mg	N-cyclohexyl-2-(pyridin-3-yl)piperidine-1-carbothioamide	138828-85-0	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0836-0031-4mg	N-cyclohexyl-2-(pyridin-3-yl)piperidine-1-carbothioamide	138828-85-0	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0836-0031-5mg	N-cyclohexyl-2-(pyridin-3-yl)piperidine-1-carbothioamide	138828-85-0	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0836-0031-10mg	N-cyclohexyl-2-(pyridin-3-yl)piperidine-1-carbothioamide	138828-85-0	90%+	10mg	$79.0	2023-05-17